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Compound of Interest

Compound Name:
6-Bromo-1H-indazole-3-

carbaldehyde

Cat. No.: B1293364 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 6-Bromo-1H-
indazole-3-carbaldehyde (CAS No. 885271-72-7), a key intermediate in pharmaceutical and

material science research. Adherence to these guidelines is crucial for ensuring laboratory

safety and maintaining the integrity of experimental results.

Chemical and Physical Properties
6-Bromo-1H-indazole-3-carbaldehyde is a light yellow to brown solid.[1] Its unique structure,

featuring a bromine substitution, makes it a valuable building block for synthesizing diverse

functional groups, particularly in the development of novel therapeutic agents.[1]
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Property Value Source

Molecular Formula C₈H₅BrN₂O [1][2][3]

Molecular Weight 225.04 g/mol [1][2][4]

CAS Number 885271-72-7 [1][2][4]

Physical Form Solid [1][4]

Appearance Light yellow to brown solid [1]

Boiling Point 414.1°C at 760 mmHg [4][5]

Density 1.8 ± 0.1 g/cm³ [5]

Flash Point 204.2 ± 23.2 °C [5]

Hazard Identification and Safety Data
This compound is classified as hazardous. The GHS classification indicates it can cause

significant irritation and is harmful if ingested.[2][6]

Hazard Class GHS Code Description

Acute Toxicity, Oral H302 Harmful if swallowed.[2][7]

Skin Corrosion/Irritation H315 Causes skin irritation.[2][6][7]

Serious Eye Damage/Eye

Irritation
H319

Causes serious eye irritation.

[2][6][7]

Specific Target Organ Toxicity

(Single Exposure)
H335

May cause respiratory

irritation.[2][6]

GHS Pictogram:

GHS07 (Harmful/Irritant)[4]

Signal Word: Warning[2][4]
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Personal Protective Equipment (PPE) and Handling
Proper handling is essential to minimize exposure risk. A standard laboratory workflow should

be followed to ensure safety.
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Caption: General workflow for handling 6-Bromo-1H-indazole-3-carbaldehyde.
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Engineering Controls:

Work exclusively in a well-ventilated area, preferably under a chemical fume hood.[6][8]

Ensure that eyewash stations and safety showers are in close proximity to the workstation.

[8]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tight-sealing safety goggles or a face shield (European Standard

EN166).[8]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[8]

Remove and wash contaminated clothing before reuse.[6]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.[8]

Hygiene Measures:

Wash hands thoroughly before breaks and immediately after handling the product.[6][7]

Avoid contact with skin, eyes, and clothing.[8]

Do not eat, drink, or smoke when using this product.[6]

Storage and Stability
Storage Conditions: Store in a cool, dry, and well-ventilated place.[6] Recommended storage

temperatures range from 0-8°C to as low as -20°C for long-term stability.[1][4] Keep the

container tightly closed and sealed, away from moisture.[4][6]

Incompatible Materials: Avoid strong oxidizing agents, strong acids, and strong bases.[8]

First-Aid Measures
If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If the person is

not breathing, give artificial respiration. Seek medical attention.[9]
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In Case of Skin Contact: Immediately wash off with plenty of soap and water while removing

all contaminated clothing. If skin irritation persists, seek medical advice.[8][9]

In Case of Eye Contact: Rinse cautiously with water for several minutes.[8] Remove contact

lenses if present and easy to do. Continue rinsing for at least 15 minutes and get immediate

medical attention.[8][9]

If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Call a physician or poison

control center immediately.[9]

Experimental Protocol: Synthesis of Indazole
Derivatives
6-Bromo-1H-indazole-3-carbaldehyde is a crucial intermediate in the synthesis of various

indazole derivatives, which are investigated for their potential as therapeutic agents.[1] Its

aldehyde group provides a reactive site for further molecular elaboration.
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Caption: Role of the compound as an intermediate in drug discovery.

Example Synthesis: Nitrosation of 6-Bromoindole

The following is a generalized procedure adapted from literature for the synthesis of 6-Bromo-
1H-indazole-3-carbaldehyde from 6-bromoindole.[10][11]

Materials:

6-Bromoindole

Sodium Nitrite (NaNO₂)

Acetone
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Water

2N Hydrochloric Acid (HCl)

Ethyl Acetate (EA)

Saturated Sodium Bicarbonate Solution

Anhydrous Magnesium Sulfate

Procedure:

Preparation: In a suitable reaction vessel, dissolve 6-bromoindole in a mixture of acetone

and water.[10]

Addition of Nitrite: Add an aqueous solution of sodium nitrite to the 6-bromoindole solution at

room temperature.[10]

Acidification: Slowly add 2N HCl solution to the reaction mixture to adjust the pH to

approximately 2.5.[10] This step should be performed with caution in a fume hood as

reddish-brown gas (likely NOx) may be evolved.[10]

Reaction Monitoring: Monitor the reaction progress using Thin-Layer Chromatography (TLC)

until the starting material is consumed.[10]

Work-up: Once the reaction is complete, add ethyl acetate to the mixture for extraction.

Separate the organic and aqueous layers.[10][11]

Washing: Wash the organic layer with a saturated sodium bicarbonate solution.[10]

Drying and Concentration: Dry the organic phase over anhydrous magnesium sulfate, filter,

and concentrate under reduced pressure to obtain the crude product.[10]

Purification: The crude solid can be further purified by column chromatography on silica gel

or recrystallization as needed.[12]

Fire-Fighting and Spill Measures
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Extinguishing Media: Use dry sand, dry chemical, or alcohol-resistant foam to extinguish a

fire.

Spill Containment: Use personal protective equipment. Avoid dust formation.[6] Sweep up

the spilled material and shovel it into a suitable, closed container for disposal.[7] Prevent the

product from entering drains or waterways.[6]

Waste Disposal
Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, and national regulations.[7][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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indazole-3-carbaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
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indazole-3-carbaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/product/b1293364#safety-and-handling-of-6-bromo-1h-indazole-3-carbaldehyde
https://www.benchchem.com/product/b1293364#safety-and-handling-of-6-bromo-1h-indazole-3-carbaldehyde
https://www.benchchem.com/product/b1293364#safety-and-handling-of-6-bromo-1h-indazole-3-carbaldehyde
https://www.benchchem.com/product/b1293364#safety-and-handling-of-6-bromo-1h-indazole-3-carbaldehyde
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1293364?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293364?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

